Cas no 88534-45-6 (3,7-Octadienoic acid)

• Product Name: 3,7-Octadienoic acid
• CAS No: 88534-45-6
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 629655
• PubChem ID: 71318533
• Update Time: 2025-04-19

3,7-Octadienoic acid Chemical and Physical Properties

Names and Identifiers

• 3,7-Octadienoic acid
• octa-3,7-dienoic acid
• 88534-45-6
• DTXSID20748634

• Inchi： 1S/C8H12O2/c1-2-3-4-5-6-7-8(9)10/h2,5-6H,1,3-4,7H2,(H,9,10)
• InChI Key： KTAWMPDTYVDICX-UHFFFAOYSA-N
• SMILES： OC(CC=CCCC=C)=O

Computed Properties

• Exact Mass: 140.083729621g/mol
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3Ų